2-(Ethylamino)-o-propionotoluidide
Overview
Description
2-(Ethylamino)-o-propionotoluidide, also known as procaine, is a local anesthetic drug that belongs to the class of amino esters. It was first synthesized in 1905 by a German chemist, Alfred Einhorn. Procaine is widely used in clinical settings as a local anesthetic for various medical procedures. It is also used as a research tool in scientific investigations.
Scientific Research Applications
Ethyl Glucuronide in Hair and Pathologies
EtG Quantification in Hair and Different Reference Cut-Offs in Relation to Various Pathologies : This study explores the relationship between Ethyl glucuronide (EtG) levels in hair and common pathological conditions such as liver and kidney diseases, and diabetes. EtG is a non-volatile, hydrophilic ethanol metabolite that can be extracted from keratin matrices like hair, providing insights into ethanol consumption. Understanding how pathologies affect EtG concentrations in hair could improve the interpretation of data in forensic and clinical contexts, avoiding false positives or negatives (Triolo et al., 2022).
Acrylamide in Food Products
Acrylamide in Baking Products : This review discusses acrylamide, a compound formed in high-carbohydrate foods during heat treatment. The study addresses factors affecting acrylamide formation in bakery products and provides guidelines for manufacturers to reduce acrylamide levels. The health risks associated with acrylamide, including neurotoxicity and carcinogenicity, are noted, highlighting the importance of mitigating exposure (Keramat et al., 2011).
Ethylene Oxide Sterilization
Ethylene Oxide Sterilization of Medical Devices : The review covers the utilization of Ethylene oxide (EO) for sterilizing medical devices, discussing EO's sterilization mechanism, toxicity, and the development of mathematical models for enhancing process flexibility without compromising safety. This highlights the role of EO in ensuring the sterility of medical equipment, a crucial aspect of preventing healthcare-associated infections (Mendes et al., 2007).
Ionic Liquids in Solvent Applications
Solutions of Ionic Liquids with Diverse Solutes : This article reviews the phase behavior of ionic liquids with aliphatic and aromatic solutes, emphasizing their potential applications in separation processes. The study explores how ionic liquids, with their tunable solvent properties, could serve as alternative, environmentally acceptable solvents for extracting target molecules from aqueous solutions or original matrices, indicating a significant area of application in green chemistry (Visak et al., 2014).
properties
IUPAC Name |
2-(ethylamino)-N-(2-methylphenyl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O/c1-4-13-10(3)12(15)14-11-8-6-5-7-9(11)2/h5-8,10,13H,4H2,1-3H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NAXASDSUCOOCOT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(C)C(=O)NC1=CC=CC=C1C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00747746 |
Source
|
| Record name | N~2~-Ethyl-N-(2-methylphenyl)alaninamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00747746 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
42459-37-0, 35891-75-9 |
Source
|
| Record name | 2-(Ethylamino)-o-propionotoluidide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042459370 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N~2~-Ethyl-N-(2-methylphenyl)alaninamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00747746 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(ETHYLAMINO)-O-PROPIONOTOLUIDIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/M0J37J978M | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Benzyl 3,8-diazabicyclo[3.2.1]octane-3-carboxylate](/img/structure/B3328070.png)
